molecular formula C18H19BrN4O4S2 B2643298 N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide CAS No. 1021070-98-3

N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide

Cat. No. B2643298
CAS RN: 1021070-98-3
M. Wt: 499.4
InChI Key: UAOLSTMGYNVOKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C18H19BrN4O4S2 and its molecular weight is 499.4. The purity is usually 95%.
BenchChem offers high-quality N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Compounds with 1,3,4-oxadiazole and thiophene structures have been extensively researched for their anticancer properties. A study by Ravinaik et al. (2021) designed and synthesized a series of compounds with these structural features and evaluated their anticancer activity against four cancer cell lines. Some of these compounds exhibited moderate to excellent anticancer activity, with certain derivatives showing higher activities than the reference drug, etoposide (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Antibacterial and Antioxidant Activities

Derivatives of 1,3,4-oxadiazole and thiophene have also been investigated for their antibacterial and antioxidant properties. Karanth et al. (2019) synthesized 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives and found that some compounds exhibited good antibacterial activity against Staphylococcus aureus, as well as potent antioxidant activity (Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019).

Corrosion Inhibition

Another significant application of 1,3,4-oxadiazole derivatives is in the field of corrosion inhibition. Ammal et al. (2018) synthesized 1,3,4-oxadiazole derivatives and assessed their ability to inhibit corrosion of mild steel in sulphuric acid. The study concluded that these compounds act as effective corrosion inhibitors, forming a protective layer on the mild steel surface (Ammal, Prajila, & Joseph, 2018).

Anti-tubercular Activity

Compounds containing 1,3,4-oxadiazole have been synthesized and evaluated for their anti-tubercular activity. Dighe et al. (2012) reported on the synthesis of novel compounds with potential anti-tubercular properties against Mycobacterium tuberculosis H37Rv strain, highlighting the therapeutic potential of these compounds in treating tuberculosis (Dighe, Mahajan, Maste, & Bhat, 2012).

properties

IUPAC Name

N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-4-[butyl(methyl)sulfamoyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19BrN4O4S2/c1-3-4-11-23(2)29(25,26)13-7-5-12(6-8-13)16(24)20-18-22-21-17(27-18)14-9-10-15(19)28-14/h5-10H,3-4,11H2,1-2H3,(H,20,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UAOLSTMGYNVOKG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=C(S3)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19BrN4O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

499.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-4-(N-butyl-N-methylsulfamoyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.